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methoxynaphthalene

Cat. No.: B3263430 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

aromatic compound 2-(tert-Butyl)-6-methoxynaphthalene, a molecule of interest in organic

synthesis and medicinal chemistry. This document is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource for its structural

characterization through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for 2-(tert-Butyl)-6-
methoxynaphthalene.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.64 d 8.8 1H Ar-H

7.58 d 2.0 1H Ar-H

7.30 dd 8.8, 2.4 1H Ar-H

7.11 d 8.8 1H Ar-H

7.07 d 2.4 1H Ar-H

3.88 s - 3H -OCH₃

1.38 s - 9H -C(CH₃)₃

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Carbon Type

157.4 C

145.8 C

134.5 C

129.8 CH

129.4 C

127.0 CH

124.6 CH

118.7 CH

105.7 CH

55.3 CH₃

34.8 C

31.6 CH₃ (3C)
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Table 3: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Description of Vibration

2958 C-H stretch (tert-butyl)

1608, 1505, 1463 C=C stretch (aromatic)

1246 C-O stretch (aryl ether)

854, 810 C-H bend (out-of-plane, aromatic)

Table 4: Mass Spectrometry (MS) Data
m/z Interpretation

214 [M]⁺ (Molecular Ion)

199 [M - CH₃]⁺

Experimental Protocols
The data presented in this guide were obtained using standard analytical techniques as

detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a Bruker Avance 400 spectrometer operating at 400 MHz and 100 MHz, respectively. The

sample was dissolved in deuterated chloroform (CDCl₃), and chemical shifts are reported in

parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a PerkinElmer Spectrum Two

FT-IR spectrometer. The sample was analyzed as a thin film on a NaCl plate.

Mass Spectrometry (MS): Mass spectral data was acquired on a Thermo Fisher Scientific Q

Exactive HF-X mass spectrometer using electron ionization (EI) at 70 eV.

Workflow for Spectroscopic Analysis
The logical flow of spectroscopic analysis for the characterization of a synthesized compound

like 2-(tert-Butyl)-6-methoxynaphthalene is depicted in the following diagram.
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General Workflow for Spectroscopic Analysis
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Click to download full resolution via product page

A flowchart illustrating the general workflow from synthesis to structural confirmation using
various spectroscopic techniques.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 2-(tert-
Butyl)-6-methoxynaphthalene: A Technical Guide]. BenchChem, [2025]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b3263430#2-tert-butyl-6-
methoxynaphthalene-spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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